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Compound of Interest

Compound Name:
5-Amino-3-methylisothiazole

hydrochloride

Cat. No.: B023207 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Amino-3-methylisothiazole
hydrochloride, a key chemical intermediate in pharmaceutical research and development. The

document details its chemical and physical properties, outlines experimental protocols for its

use, and illustrates its role as a precursor in the synthesis of targeted therapeutic agents.

Core Chemical and Physical Properties
5-Amino-3-methylisothiazole hydrochloride is a heterocyclic amine that serves as a

fundamental building block in organic synthesis. Its quantitative properties are summarized

below.

Property Value References

Molecular Weight 150.63 g/mol [1][2][3][4][5]

Molecular Formula C₄H₇ClN₂S [2][5][6]

CAS Number 52547-00-9 [1][2][3][6][7]

Melting Point 300 °C (literature) [1][4][7][8][9]

Appearance Yellow to red-brown powder [9]

EINECS Number 257-997-2 [1][4][8]
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Role in Synthetic Chemistry
5-Amino-3-methylisothiazole hydrochloride is a valuable precursor for the synthesis of

various biologically active compounds. Its primary application lies in the development of kinase

and metalloproteinase inhibitors, which are significant targets in oncology and other therapeutic

areas.[1][7]

5-Amino-3-methylisothiazole
hydrochloride

Chemical Synthesis
(e.g., Acylation, Chlorination)

MMP12 Inhibitors

Targeted Drug
Development

Aurora Kinase Inhibitors N-Heterocyclic Indolyl
Glyoxylamides (Anticancer)

Click to download full resolution via product page

Synthetic utility of 5-Amino-3-methylisothiazole hydrochloride.

Experimental Protocols
The following protocols are derived from patent literature and demonstrate the application of 5-
Amino-3-methylisothiazole hydrochloride in further chemical synthesis.

Protocol 1: Preparation of 5-amino-4-chloro-3-methylisothiazole

This procedure illustrates the chlorination of 5-Amino-3-methylisothiazole hydrochloride.[10]

Materials:

5-Amino-3-methylisothiazole hydrochloride (1.66 mole)

Dichloromethane (1.25 L)
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Sulfuryl chloride (1.83 mole)

Aqueous sodium hydroxide (for scrubbing)

Procedure:

Suspend 5-Amino-3-methylisothiazole hydrochloride in dichloromethane in a 3-liter

jacketed reactor.

Cool the suspension to 8°C.

Add sulfuryl chloride dropwise to the reactor over a period of 1 hour.

Maintain the reaction mixture temperature between 10 and 15°C during the addition.

Scrub any off-gasses with aqueous sodium hydroxide.

After the addition is complete, the reaction mixture can be worked up by careful

basification with aqueous potassium carbonate solution followed by extraction with ethyl

acetate or dichloromethane.[10]

Protocol 2: Synthesis of 5-amino-3-methylisothiazole (Free Base)

This protocol describes the conversion of the hydrochloride salt to its free base form.[11]

Materials:

5-Amino-3-methylisothiazole hydrochloride (0.44 g)

Water (20 cc)

50% aqueous sodium hydroxide

Ether

Magnesium sulfate

Procedure:
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Dissolve 5-Amino-3-methylisothiazole hydrochloride in water.

Filter the solution and then make it alkaline with 50% aqueous sodium hydroxide.

Extract the aqueous solution with ether (7 x 25 cc).

Combine the ether extracts and dry them over magnesium sulfate.

Evaporate the ether to yield 5-amino-3-methylisothiazole as an oil.[11]

Visualization of Synthetic Workflow
The following diagram illustrates a typical experimental workflow involving 5-Amino-3-
methylisothiazole hydrochloride.
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Workflow for the chlorination of 5-Amino-3-methylisothiazole HCl.

Conclusion
5-Amino-3-methylisothiazole hydrochloride is a critical intermediate for the synthesis of

pharmacologically active molecules. Its defined chemical properties and versatile reactivity

make it an essential component in the drug discovery and development pipeline, particularly in

the creation of targeted cancer therapies. The protocols and data presented in this guide offer a

foundational resource for researchers in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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